3-(4-Methylthiazol-2-ylamino)phenol

• CAS No.: 1843-19-2
• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.263
• IUPAC Name: 3-[(4-methyl-1,3-thiazol-2-yl)amino]phenol
• InChI: InChI=1S/C10H10N2OS/c1-7-6-14-10(11-7)12-8-3-2-4-9(13)5-8/h2-6,13H,1H3,(H,11,12)
• InChI Key: TZYAWYDZCZEFPX-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)NC2=CC(=CC=C2)O
• Synonyms: 3-(4-METHYLTHIAZOL-2-YLAMINO)PHENOL

Description

3-(4-Methylthiazol-2-ylamino)phenol, also known as this compound, is a useful research compound. Its molecular formula is C10H10N2OS and its molecular weight is 206.263. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the general procedure for the synthesis of derivatives 6 and 7, a solution of 3-hydroxyphenylthiourea (100 mg, 0.59 mmol) and bromoacetone (98 mg, 0.71 mmol) in dry DMF (2.4 mL) was heated at 60° C. for 6 h. The title compound was obtained after purification by flash chromatography on silica gel (hexane:EtOAc 6/4) in 61% yield (74 mg).